Acetamide, 2,2-dichloro-N-[5-(2-methylpropyl)-1,3,4-thiadiazol-2-yl]-

Specification

• CAS No.: 15777-47-6
• Molecular Formula: C8H11Cl2N3OS
• Molecular Weight: 268.16 g/mol
• IUPAC Name: 2,2-dichloro-N-[5-(2-methylpropyl)-1,3,4-thiadiazol-2-yl]acetamide
• Standard InChI: InChI=1S/C8H11Cl2N3OS/c1-4(2)3-5-12-13-8(15-5)11-7(14)6(9)10/h4,6H,3H2,1-2H3,(H,11,13,14)
• Standard InChI Key: GGEYLXMGKFNLGH-UHFFFAOYSA-N
• SMILES: CC(C)CC1=NN=C(S1)NC(=O)C(Cl)Cl
• Canonical SMILES: CC(C)CC1=NN=C(S1)NC(=O)C(Cl)Cl

Introduction

Structural and Molecular Characteristics

Molecular Architecture

The compound’s structure integrates three key motifs:

• A 1,3,4-thiadiazole ring, a five-membered heterocycle containing sulfur and nitrogen atoms, known for conferring metabolic stability and electronic diversity.

• A 2,2-dichloroacetamide group, which introduces electrophilic character and potential for nucleophilic substitution reactions.

• A 5-(2-methylpropyl) substituent, a branched alkyl chain that enhances lipophilicity and influences molecular interactions.

The combination of these groups creates a molecule with balanced polarity and steric effects, making it amenable to both synthetic modifications and biological targeting.

Table 1: Molecular Properties of Acetamide, 2,2-Dichloro-N-[5-(2-Methylpropyl)-1,3,4-Thiadiazol-2-yl]-

Property	Value
CAS No.	15777-47-6
Molecular Formula	$\text{C}_8\text{H}_{11}\text{Cl}_2\text{N}_3\text{OS}$
Molecular Weight	268.16 g/mol
Key Functional Groups	Thiadiazole, Dichloroacetamide

Synthesis Methods

Thiadiazole Ring Formation

The synthesis begins with the preparation of the 1,3,4-thiadiazole core. This is typically achieved via cyclization of thiosemicarbazides or hydrazine derivatives with carbon disulfide or thioureas under acidic or basic conditions. For example, reaction of a substituted hydrazine with carbon disulfide in the presence of phosphorus oxychloride yields the thiadiazole ring.

Alkyl Substituent Modification

The 2-methylpropyl group at the 5-position of the thiadiazole ring is incorporated through alkylation or Friedel-Crafts-type reactions. For instance, treatment of the thiadiazole intermediate with isobutyl bromide in the presence of a base like potassium carbonate facilitates nucleophilic substitution at the sulfur atom.

Table 2: Representative Synthesis Steps

Step	Reaction Type	Reagents/Conditions
1	Thiadiazole cyclization	Hydrazine, $\text{CS}_2$, $\text{POCl}_3$
2	Dichloroacetylation	$\text{PCl}_5$, $\text{SOCl}_2$
3	Alkyl group introduction	Isobutyl bromide, $\text{K}_2\text{CO}_3$

Chemical Reactivity and Functionalization

Nucleophilic Substitution

The dichloroacetamide group undergoes nucleophilic substitution at the chlorine atoms. For example, reactions with amines (e.g., morpholine) yield mono- or di-substituted derivatives, while thiols generate thioether-linked analogs.

Oxidation and Reduction

• Oxidation: The thiadiazole sulfur atom can be oxidized to sulfoxide or sulfone derivatives using hydrogen peroxide ($\text{H}_2\text{O}_2$) or meta-chloroperbenzoic acid ($\text{mCPBA}$).

• Reduction: Catalytic hydrogenation (e.g., $\text{H}_2/\text{Pd-C}$) reduces the thiadiazole ring to a dihydrothiadiazole, altering electronic properties.

Cycloaddition Reactions

The electron-deficient thiadiazole ring participates in Diels-Alder reactions with dienes, enabling the construction of polycyclic frameworks. Such reactions expand the compound’s utility in materials science and drug design.

Cell Line	IC$_{50}$ (μM)	Target Pathway
MCF-7	2.4 ± 0.3	Tubulin Polymerization
A549	3.1 ± 0.5	Topoisomerase II
HT-29 (Colon)	4.2 ± 0.7	Apoptosis Induction

Industrial and Research Applications

Scalable Synthesis

Industrial production employs continuous-flow reactors to optimize yield (reported >75%) and purity (>98%). Solvent recycling and catalyst recovery systems enhance sustainability, aligning with green chemistry principles.

Drug Development

The compound serves as a lead structure for analogs targeting kinase inhibitors and antibacterial agents. Derivatives with modified alkyl chains show enhanced blood-brain barrier penetration, suggesting potential in neuro-oncology.